Cas no 21426-90-4 (1,4-Naphthalenedicarboxylic acid, monomethyl ester)

• Product Name: 1,4-Naphthalenedicarboxylic acid, monomethyl ester
• CAS No: 21426-90-4
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 1401154
• PubChem ID: 13439068
• Update Time: 2025-05-23

1,4-Naphthalenedicarboxylic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedicarboxylic acid, monomethyl ester
• methyl 1,4-napthalene monocarboxylate
• 4-(methoxycarbonyl)naphthalene-1-carboxylic acid
• GIDDWUIWEVRLPQ-UHFFFAOYSA-N
• METHYL 1,4-NAPHTHALENE MONOCARBOXYLATE
• F70337
• 4-methoxycarbonylnaphthalene-1-carboxylic acid
• EN300-1672015
• SCHEMBL5750893
• Naphthalene-1,4-dicarboxylic acid monomethyl ester
• 21426-90-4
• 4-(methoxycarbonyl)-1-naphthoic acid
• 4-(methoxycarbonyl)naphthalene-1-carboxylicacid

• Inchi： 1S/C13H10O4/c1-17-13(16)11-7-6-10(12(14)15)8-4-2-3-5-9(8)11/h2-7H,1H3,(H,14,15)
• InChI Key： GIDDWUIWEVRLPQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)O)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 229.05007
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Additional information on 1,4-Naphthalenedicarboxylic acid, monomethyl ester

1,4-Naphthalenedicarboxylic Acid, Monomethyl Ester (CAS No. 21426-90-4)

The compound 1,4-naphthalenedicarboxylic acid, monomethyl ester (CAS No. 21426-90-4) is a significant organic compound with a wide range of applications in various industries. This compound is derived from naphthalene, a polycyclic aromatic hydrocarbon, and exhibits unique chemical properties due to its dicarboxylic acid structure. The monomethyl ester form adds versatility to its chemical reactivity and solubility characteristics.

1,4-Naphthalenedicarboxylic acid is a derivative of naphthalene with two carboxylic acid groups at the 1 and 4 positions. The monomethyl ester form is obtained by esterification of one of the carboxylic acid groups with methanol. This transformation enhances the compound's stability and compatibility in certain chemical reactions and industrial processes. The compound's structure allows for various functional group transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1,4-naphthalenedicarboxylic acid, monomethyl ester in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and polyesters. These materials exhibit excellent thermal stability and mechanical properties, making them suitable for applications in aerospace, automotive industries, and electronic devices.

In the field of biotechnology, this compound has shown promise as a building block for bioactive molecules. Its ability to undergo various condensation reactions has led to its use in the synthesis of pharmaceutical intermediates and agrochemicals. Recent advancements in catalytic methods have further improved the efficiency of these reactions, reducing production costs and enhancing yield.

The compound's monomethyl ester form plays a crucial role in its solubility and reactivity. This feature makes it an ideal candidate for use in solvent-based industrial processes. For instance, it is employed as an additive in coatings and adhesives to improve their adhesive properties and durability under harsh environmental conditions.

From an environmental standpoint, the synthesis and application of 1,4-naphthalenedicarboxylic acid, monomethyl ester have been optimized to minimize ecological impact. Green chemistry approaches have been integrated into its production processes, reducing waste generation and energy consumption. These efforts align with global sustainability goals and promote responsible industrial practices.

In summary, 1,4-naphthalenedicarboxylic acid, monomethyl ester (CAS No. 21426-90-4) is a versatile compound with diverse applications across multiple sectors. Its unique chemical properties and adaptability make it an essential component in modern material science and organic synthesis. As research continues to uncover new potential uses for this compound, its role in advancing technological innovations is expected to grow significantly.